![molecular formula C22H21ClN2O4 B4391756 3-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-8-ethoxy-2H-chromen-2-one](/img/structure/B4391756.png)
3-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-8-ethoxy-2H-chromen-2-one
Overview
Description
3-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-8-ethoxy-2H-chromen-2-one is a chemical compound that belongs to the class of antipsychotic drugs. It is also known as OPC-14597 and has been extensively studied for its potential use in treating various neurological disorders.
Mechanism of Action
The exact mechanism of action of 3-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-8-ethoxy-2H-chromen-2-one is not fully understood. However, it is believed to work by blocking the dopamine D2 receptor, which is known to play a key role in the development of psychotic symptoms. It also blocks the serotonin 5-HT2A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a key role in regulating mood and behavior. It also reduces the levels of glutamate, an excitatory neurotransmitter that can lead to neuronal damage if present in excess.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-8-ethoxy-2H-chromen-2-one in lab experiments is its potent antipsychotic and antidepressant effects. This makes it a valuable tool for studying the underlying mechanisms of these disorders. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-8-ethoxy-2H-chromen-2-one. One direction is to further investigate its mechanism of action and the specific receptors it targets. Another direction is to explore its potential use in treating other neurological disorders such as anxiety disorders and post-traumatic stress disorder. Additionally, future research could focus on developing more potent and selective compounds based on the structure of this compound.
Conclusion:
In conclusion, this compound is a promising compound that has been extensively studied for its potential use in treating various neurological disorders. Its potent antipsychotic and antidepressant effects make it a valuable tool for studying the underlying mechanisms of these disorders. While there are limitations to its use in lab experiments, future research could focus on developing more potent and selective compounds based on its structure.
Scientific Research Applications
Research on 3-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-8-ethoxy-2H-chromen-2-one has primarily focused on its potential use in treating various neurological disorders such as schizophrenia, bipolar disorder, and depression. Several studies have shown that this compound has potent antipsychotic and antidepressant effects, making it a promising candidate for treating these disorders.
Properties
IUPAC Name |
3-[4-(4-chlorophenyl)piperazine-1-carbonyl]-8-ethoxychromen-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN2O4/c1-2-28-19-5-3-4-15-14-18(22(27)29-20(15)19)21(26)25-12-10-24(11-13-25)17-8-6-16(23)7-9-17/h3-9,14H,2,10-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJLBXIFRIGCGFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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